1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C17H13Cl3N2O2
• Molecular Weight: 383.7 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H13Cl3N2O2/c18-11-1-4-13(5-2-11)22-9-10(7-16(22)23)17(24)21-15-8-12(19)3-6-14(15)20/h1-6,8,10H,7,9H2,(H,21,24)
• InChI Key: GPEMBIDOBMVISP-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=C(C=CC(=C3)Cl)Cl

Description

1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide, also known as CDCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental science. CDCP is a pyrrolidine-based compound that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has also been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of various cellular processes such as cell division and differentiation.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide can reduce inflammation and tumor growth in animal models of cancer and inflammation. 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has also been shown to exhibit herbicidal properties against various weed species.

Advantages and Limitations for Lab Experiments

1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has several advantages for use in lab experiments, including its high purity and yield, its ability to inhibit the activity of certain enzymes and proteins, and its potential applications in various fields of scientific research. However, 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide also has some limitations, including its relatively high cost and its potential toxicity at high concentrations.

Future Directions

There are several future directions for 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide research, including the development of new synthesis methods for 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide, the investigation of its potential applications in other fields of scientific research, and the elucidation of its mechanism of action. Other future directions include the investigation of its potential toxicity at various concentrations and the development of new derivatives of 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide with improved properties.

Synthesis Methods

1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide can be synthesized using various methods, including the reaction of 4-chloroaniline and 2,5-dichlorobenzoyl chloride in the presence of a base such as triethylamine, followed by the reaction of the resulting product with pyrrolidin-3-one. Another method involves the reaction of 4-chloroaniline and 2,5-dichlorobenzoyl chloride in the presence of a base such as potassium carbonate, followed by the reaction of the resulting product with pyrrolidin-2-one. Both methods have been reported to yield 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide with high purity and yield.

Scientific Research Applications

1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has shown potential applications in various fields of scientific research, including medicinal chemistry, agricultural science, and environmental science. In medicinal chemistry, 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to exhibit anti-inflammatory and anti-cancer properties. In agricultural science, 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to exhibit herbicidal properties against various weed species. In environmental science, 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to exhibit potential for use in the removal of heavy metals from contaminated water.